Cas no 22136-09-0 (2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-)

• Product name: 2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-
• CAS No: 22136-09-0
• MF: C₁₆H₁₃N₃O₇S₂
• MW: 423.42032122612
• CID: 282130
• PubChem ID: 89608

2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-
• (3E)-7-amino-4-oxo-3-[2-(2-sulfophenyl)hydrazinylidene]-3,4-dihydronaphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-((2-sulfophenyl)azo)-
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-(2-(2-sulfophenyl)diazenyl)-
• 7-Amino-4-hydroxy-3-((2-sulfophenyl)azo)-2-naphthalenesulfonic acid
• 7-Amino-4-hydroxy-3-((2-sulphophenyl)azo)naphthalene-2-sulphonic acid
• DTXSID8066763
• 7-Amino-4-hydroxy-3-[(2-sulfophenyl)azo]naphthalene-2-sulfonic acid
• 22136-09-0
• EINECS 244-802-0
• E9GE84M3GY
• SCHEMBL7591259
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[(2-sulfophenyl)azo]-
• 7-Amino-4-hydroxy-3-(2-sulfophenylazo)-2-naphthalenesulfonic acid
• 6-Amino-2-(2-sulfophenylazo)-1-naphthol-3-sulfonic acid
• 7-Amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-2-naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-
• NS00050577

• Inchi： InChI=1S/C16H13N3O7S2/c17-10-5-6-11-9(7-10)8-14(28(24,25)26)15(16(11)20)19-18-12-3-1-2-4-13(12)27(21,22)23/h1-8,20H,17H2,(H,21,22,23)(H,24,25,26)/b19-18+
• InChI Key： WJBNEMQYSHMDPS-VHEBQXMUSA-N
• SMILES： NC1C=C2C(C(O)=C(/N=N/C3C=CC=CC=3S(O)(=O)=O)C(S(O)(=O)=O)=C2)=CC=1

Computed Properties

• Exact Mass: 423.01959
• Monoisotopic Mass: 423.019491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 193

Experimental Properties

• Density: 1.74
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.747
• PSA: 179.71